7-chloro-2-methyl-6-nitro-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 7-chloro-2-methyl-6-nitro-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C7H5ClN4O2/c1-3-10-6-5(8)4(12(13)14)2-9-7(6)11-3/h2H,1H3,(H,9,10,11)
• InChI Key: LZAOJTPFRZCLHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2N1)Cl)[N+](=O)[O-]
• Molecular Formula: C7H5ClN4O2
• DSSTOX Substance ID: DTXSID801216210
• Molecular Weight: 212.59 g/mol
• CAS RN: 1638760-41-4

Description

“7-chloro-2-methyl-6-nitro-3H-imidazo[4,5-b]pyridine” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. The derivatives of 1, 3-diazole show different biological activities. There are different kinds of synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

The structural resemblance between the fused imidazo[4,5-b]pyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. They are known to play a crucial role in numerous disease conditions.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Future Directions

The collective results of biochemical and biophysical properties foregrounded their medicinal significance in central nervous system, digestive system, cancer, inflammation, etc. In recent years, new preparative methods for the synthesis of imidazopyridines using various catalysts have been described. This present review summarized some pharmacological activities and various kinds of synthetic routes for imidazole and their derived products.